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Compound of Interest

Compound Name: MSK-195

Cat. No.: B1677548 Get Quote

Note: Publicly available scientific literature and databases do not contain information on a

compound designated "MSK-195" in the context of electrophysiology or any other biological

application. The following application notes and protocols are provided as a detailed, illustrative

guide for the characterization of a novel, hypothetical compound, hereafter referred to as MSK-
195, using patch-clamp electrophysiology. This document is intended for researchers,

scientists, and drug development professionals.

Introduction
MSK-195 is a novel small molecule with potential therapeutic applications targeting ion

channels. Understanding its mechanism of action at the cellular level is critical for its

development as a drug candidate. Patch-clamp electrophysiology is the gold-standard

technique for investigating the direct effects of a compound on ion channel function with high

temporal and spatial resolution.[1][2][3][4][5] This application note provides a comprehensive

overview and detailed protocols for characterizing the effects of MSK-195 on a specific ion

channel using both whole-cell and single-channel patch-clamp recordings.

Hypothetical Data Summary
The following tables summarize hypothetical quantitative data obtained from patch-clamp

experiments designed to characterize the modulatory effects of MSK-195 on a voltage-gated

sodium channel (NaV1.7) expressed in a heterologous system (e.g., HEK293 cells).

Table 1: Concentration-Dependent Block of NaV1.7 by MSK-195
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Concentration of MSK-195 Peak Current (pA) % Inhibition

Control (0 µM) -2500 ± 150 0%

0.1 µM -2000 ± 120 20%

1 µM -1250 ± 100 50%

10 µM -500 ± 50 80%

100 µM -100 ± 20 96%

IC50 1.0 µM

Table 2: Effect of MSK-195 (1 µM) on NaV1.7 Gating Properties

Parameter Control MSK-195 (1 µM)

Half-activation voltage (V1/2,

act)
-20.5 ± 1.2 mV -20.8 ± 1.5 mV

Half-inactivation voltage (V1/2,

inact)
-85.3 ± 2.1 mV -95.7 ± 2.5 mV

Time to peak (ms) 1.5 ± 0.2 1.6 ± 0.3

Tau of inactivation (τ) 2.8 ± 0.4 ms 2.9 ± 0.5 ms

Experimental Protocols
The following are detailed protocols for whole-cell and single-channel patch-clamp recordings

to assess the impact of a novel compound like MSK-195 on ion channel function.

Whole-Cell Patch-Clamp Recording Protocol
This protocol is designed to measure the macroscopic currents flowing through all the ion

channels on the entire cell membrane.[6][7]

Materials:

Cells: HEK293 cells stably expressing the target ion channel (e.g., NaV1.7).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.protocols.io/view/whole-cell-patch-clamp-protocol-uqcevsw
https://www.labome.com/method/Patch-Clamp-Protocol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. pH

adjusted to 7.4 with NaOH.

Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. pH adjusted to 7.2 with

CsOH.

MSK-195 Stock Solution: 100 mM in DMSO.

Patch Pipettes: Borosilicate glass, pulled to a resistance of 2-5 MΩ when filled with internal

solution.

Patch-Clamp Setup: Microscope, micromanipulator, amplifier, digitizer, and data acquisition

software.[8]

Procedure:

Cell Preparation: Plate cells on glass coverslips 24-48 hours before the experiment.

Solution Preparation: Prepare fresh external and internal solutions. Prepare serial dilutions of

MSK-195 in the external solution.

Pipette Preparation: Pull and fire-polish glass pipettes. Fill the pipette with the internal

solution, ensuring no air bubbles are trapped at the tip.[1]

Establish Gigaohm Seal: Mount the coverslip in the recording chamber and perfuse with the

external solution. Under visual guidance, bring the pipette tip into contact with the cell

membrane and apply gentle negative pressure to form a high-resistance seal (>1 GΩ).

Achieve Whole-Cell Configuration: Apply a brief pulse of suction to rupture the cell

membrane under the pipette tip, establishing electrical access to the cell's interior.[2]

Voltage-Clamp Recordings:

Clamp the cell membrane at a holding potential of -100 mV.

Apply a series of depolarizing voltage steps (e.g., from -80 mV to +60 mV in 10 mV

increments) to elicit ion channel currents.
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Record the resulting currents in the absence (control) and presence of various

concentrations of MSK-195.

Data Analysis: Measure the peak current amplitude at each voltage step. Plot the current-

voltage (I-V) relationship. To determine the IC50, plot the percentage of current inhibition as

a function of the MSK-195 concentration and fit the data with a Hill equation.

Single-Channel Patch-Clamp Recording Protocol
This protocol allows for the measurement of currents flowing through a single ion channel,

providing insights into channel conductance and open probability.

Materials:

Same as for whole-cell recording.

Procedure:

Establish Cell-Attached Configuration: Follow steps 1-4 of the whole-cell protocol to form a

gigaohm seal. Do not rupture the membrane.

Recording:

Apply a constant voltage potential across the membrane patch to elicit single-channel

openings.

Record single-channel currents in the absence (control) and presence of MSK-195 applied

to the bath (for extracellularly acting compounds) or included in the pipette solution (for

intracellularly acting compounds).

Data Analysis:

Generate an all-points histogram to determine the single-channel current amplitude.

Calculate the single-channel conductance from the slope of the single-channel I-V

relationship.

Determine the channel open probability (Po) and mean open/closed times.
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Visualizations
Hypothetical Signaling Pathway
The following diagram illustrates a hypothetical signaling pathway where MSK-195 modulates

a voltage-gated sodium channel (NaV1.7) through an intracellular signaling cascade.

Cell Membrane

Cytosol

GPCR

G-protein

Activates

Adenylyl
Cyclase

cAMP

Produces

NaV1.7 Channel

MSK-195

BindsActivates

PKA

Activates

Click to download full resolution via product page

Caption: Hypothetical signaling pathway of MSK-195.

Experimental Workflow
The following diagram outlines the experimental workflow for characterizing the effects of MSK-
195 using patch-clamp electrophysiology.
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Caption: Experimental workflow for MSK-195 characterization.
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Conclusion
The protocols and hypothetical data presented provide a robust framework for the

electrophysiological characterization of a novel ion channel modulator, MSK-195. By employing

both whole-cell and single-channel patch-clamp techniques, researchers can elucidate the

compound's mechanism of action, potency, and effects on channel gating kinetics. This

information is crucial for the preclinical development of MSK-195 and for making informed

decisions about its therapeutic potential.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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